Cas no 39180-36-4 ([1,1'-Biphenyl]-4-carboxylicacid, 2-nitro-, methyl ester)

• Product Name: [1,1'-Biphenyl]-4-carboxylicacid, 2-nitro-, methyl ester
• CAS No: 39180-36-4
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 297480
• PubChem ID: 12169804
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carboxylicacid, 2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 2-nitro-, methyl ester
• 2-NITRO BI PHENYL -4-CARBOXYLIC ACID METHYL ESTER
• methyl 3-nitro-4-phenylbenzoate
• 2-Nitro-4-carbomethoxybiphenyl
• 2-Nitro-biphenyl-4-carbonsaeure-methylester
• 2-NITRO-BIPHENYL-4-CARBOXYLIC ACID METHYL ESTER
• 3-Nitro-4-phenyl-benzoesaeure-methylester
• 4-(Methoxycarbonyl)-2-nitrobiphenyl
• methyl 2-nitrobiphenyl-4-carboxylate
• Methyl 2-nitro-[1,1'-biphenyl]-4-carboxylate
• DTXSID80479098
• AKOS017553656
• 39180-36-4
• QLBQDTHLYXLDOV-UHFFFAOYSA-N
• SCHEMBL2484847
• 2-Nitro-biphenyl-4-carboxylic acidmethyl ester
• AKOS015967049

• Inchi： 1S/C14H11NO4/c1-19-14(16)11-7-8-12(13(9-11)15(17)18)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： QLBQDTHLYXLDOV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)[N+](=O)[O-])C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 257.06900
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.258
• Boiling Point: 398.8°C at 760 mmHg
• Flash Point: 174.9°C
• Refractive Index: 1.591
• PSA: 72.12000
• LogP: 3.57160